Cas no 832115-62-5 (ISX-9)

ISX-9 structure

Product Name:ISX-9

CAS No:832115-62-5

MF:C₁₁H₁₀N₂O₂S

MW:234.274301052094

MDL:MFCD04133937

CID:1062904

PubChem ID:19582717

Update Time:2024-10-27

ISX-9 Chemical and Physical Properties

Names and Identifiers

- N-Cyclopropyl-5-(thiophen-2-yl)isoxazole-3-carboxamide
- Isoxazole 9
- ISX 9
- ISX-9
- N-Cyclopropyl-5-(2-thienyl)-1,2-oxazole-3-carboxamide
- N-Cyclopropyl-5-(2-thienyl)-3-isoxazolecarboxamide (ACI)
- Isx9
- N-cyclopropyl-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
- ISX-9 (GMP)
- Q27166781
- AKOS004090583
- s7914
- MFCD04133937
- ISX
- GLXC-02762
- Isoxazole 9(ISX9)?
- N-cyclopropyl-5-thiophen-2-yl-3-isoxazolecarboxamide
- HB3401
- N-cyclopropyl-5-(thiophen-2-yl)-isoxazole-3-carboxamide
- SYENTKHGMVKGAQ-UHFFFAOYSA-N
- C11H10N2O2S
- EX-A937
- BI162774
- CHEBI:95020
- CS-5072
- HY-12323
- Neuronal Differentiation Inducer III
- NCGC00182348-01
- SCHEMBL509365
- BRD-K53903639-001-01-3
- AC-30932
- 832115-62-5
- AS-16612
- CHEMBL1222381
- EN300-141479
- HMS3886J19
- Neuronal Differentiation Inducer III - CAS 832115-62-5
- N-Cyclopropyl-5-(2-thienyl)-3-isoxazolecarboxamide
- F17380
- DTXSID50880071
- N-cyclopropyl-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
- HY-12323G
- Isoxazole 9(ISX9)
- N-Cyclopropyl-5-(2-thienyl)-3-isoxa zolecarboxamide
- BCP16038
- Isoxazole 9 (ISX-9)
- CCG-266818
- CS-0622784
- Z220650400
- MDL： MFCD04133937
- Inchi： 1S/C11H10N2O2S/c14-11(12-7-3-4-7)8-6-9(15-13-8)10-2-1-5-16-10/h1-2,5-7H,3-4H2,(H,12,14)
- InChI Key： SYENTKHGMVKGAQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C2=CC=CS2)ON=1)NC1CC1

Computed Properties

Exact Mass: 234.04629874g/mol
Monoisotopic Mass: 234.04629874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 83.4Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 82-86℃
Boiling Point: 468.1±35.0 °C at 760 mmHg
Flash Point: 236.9±25.9 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

ISX-9 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

ISX-9 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV169-50mg	ISX-9	832115-62-5	98+%	50mg	3344CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV169-10mg	ISX-9	832115-62-5	98+%	10mg	1395CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV169-5mg	ISX-9	832115-62-5	98+%	5mg	952CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV169-1mg	ISX-9	832115-62-5	98+%	1mg	582CNY	2021-05-07
S e l l e c k ZHONG GUO	S7914-10mM (1mL in DMSO)	Isoxazole 9 (ISX-9)	832115-62-5	99.87%	10mM (1mL in DMSO)	¥958.23	2023-09-15
S e l l e c k ZHONG GUO	S7914-5mg	Isoxazole 9 (ISX-9)	832115-62-5	99.87%	5mg	¥961.69	2023-09-15
S e l l e c k ZHONG GUO	S7914-25mg	Isoxazole 9 (ISX-9)	832115-62-5	99.87%	25mg	¥2835.03	2023-09-15
S e l l e c k ZHONG GUO	S7914-100mg	Isoxazole 9 (ISX-9)	832115-62-5	99.87%	100mg	¥6530.16	2023-09-15
DC Chemicals	DC8304-100 mg	Isoxazole 9(ISX9)	832115-62-5	>98%	100mg	$450.0	2022-02-28
DC Chemicals	DC8304-250 mg	Isoxazole 9(ISX9)	832115-62-5	>98%	250mg	$800.0	2022-02-28

ISX-9 Production Method

Production Method 1

517870-23-4

765-30-0

832115-62-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.3 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide , 1-Hydroxybenzotriazole Solvents: Dichloromethane ; 10 min, rt
1.4 rt

Reference

Small-molecule activation of neuronal cell fate

Schneider, Jay W.; et al, Nature Chemical Biology, 2008, 4(7), 408-410

Production Method 2

4298-52-6

670253-51-7

832115-62-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , tert-Butyl nitrite , Zinc bromide Catalysts: Bis[dichloro[η5-(pentamethylcyclopentadienyl)]rhodium] Solvents: tert-Butyl methyl ether ; 24 h, rt

Reference

Oxidize Amines to Nitrile Oxides: One Type of Amine Oxidation and Its Application to Directly Construct Isoxazoles and Isoxazolines

Zhang, Xiao-Wei ; et al, Journal of Organic Chemistry, 2020, 85(23), 15726-15735

Production Method 3

88-15-3

832115-62-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Toluene , Tetrahydrofuran ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydroxyamine hydrochloride Solvents: Methanol ; 4 - 6 h, 50 °C
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 50 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
2.3 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide , 1-Hydroxybenzotriazole Solvents: Dichloromethane ; 10 min, rt
2.4 rt

Reference

Small-molecule activation of neuronal cell fate

Schneider, Jay W.; et al, Nature Chemical Biology, 2008, 4(7), 408-410